2,6-Dichloro-4-methylbenzamide

• Molecular Formula: C8H7Cl2NO
• Molecular Weight: 204.05 g/mol
• IUPAC Name: 2,6-dichloro-4-methylbenzamide
• InChI: InChI=1S/C8H7Cl2NO/c1-4-2-5(9)7(8(11)12)6(10)3-4/h2-3H,1H3,(H2,11,12)
• InChI Key: IIFXNCJBRYDCLN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)Cl)C(=O)N)Cl

Description

2,6-Dichloro-4-methylbenzamide is a useful research compound. Its molecular formula is C8H7Cl2NO and its molecular weight is 204.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To stirred, cooled concentrated sulfuric acid (40 ml) was added in portions 2,6-dichloro-4-methylbenzonitrile (13.2 g, 71.0 mmol). The mixture was heated on a steam bath for 3 hours with occasional shaking, cooled, poured into ice-water, and extracted twice with dichloromethane. The combined extracts were washed with brine, dried over anhydrous magnesium sulfate, and evaporated under vacuum. The residue was chromatographed on a column of silica gel (390 g) eluted with 4:1 (v/v) dichloromethane-diethyl ether to provide 8.6 g (59%) of 2,6-dichloro-4-methylbenzamide, m.p. 101°-107° C.